Cas no 82276-93-5 ((4E)-4-[({[3-hydroxy-5-(hydroxymethyl)-2-methylpyridin-4-yl]methyl}amino)methylidene]-5-(hydroxymethyl)-2-methylpyridin-3(4H)-one)

• Product Name: (4E)-4-[({[3-hydroxy-5-(hydroxymethyl)-2-methylpyridin-4-yl]methyl}amino)methylidene]-5-(hydroxymethyl)-2-methylpyridin-3(4H)-one
• CAS No: 82276-93-5
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 1805837
• PubChem ID: 826313
• Update Time: 2025-04-21

(4E)-4-[({[3-hydroxy-5-(hydroxymethyl)-2-methylpyridin-4-yl]methyl}amino)methylidene]-5-(hydroxymethyl)-2-methylpyridin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• (4E)-4-[({[3-hydroxy-5-(hydroxymethyl)-2-methylpyridin-4-yl]methyl}amino)methylidene]-5-(hydroxymethyl)-2-methylpyridin-3(4H)-one
• (4E)-4-[[[3-hydroxy-5-(hydroxymethyl)-2-methylpyridin-4-yl]methylamino]methylidene]-5-(hydroxymethyl)-2-methylpyridin-3-one
• 4,4'-Nitrilobis(5-hydroxy-6-methyl-3-pyridinemethanol)
• 82276-93-5
• 4-[({[3-hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridinyl]methyl}imino)methyl]-5-(hydroxymethyl)-2-methyl-3-pyridinol
• Pyridoxilidenepyridoxamine
• Pyridoxiliden-pyridoxamin [German]
• 3-Pyridinemethanol, 4,4'-nitrilobis(5-hydroxy-6-methyl-
• Pyridoxiliden-pyridoxamin
• AE-641/00133033

• Inchi： 1S/C16H19N3O4/c1-9-15(22)13(11(7-20)3-18-9)5-17-6-14-12(8-21)4-19-10(2)16(14)23/h3-5,20-23H,6-8H2,1-2H3/b17-5+
• InChI Key： ADDANUZRAMQVBU-YAXRCOADSA-N
• SMILES： OC1C(C)=NC=C(CO)C=1C/N=C/C1=C(C(C)=NC=C1CO)O

Computed Properties

• Exact Mass: 317.13755610g/mol
• Monoisotopic Mass: 317.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxamines Pyridoxamine 5'-phosphates
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxamine 5'-phosphates